(4-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone

• IUPAC Name: [4-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(2,3-dihydro-1,4-benzodioxin-3-yl)methanone
• InChI: InChI=1S/C21H20ClN3O4S/c1-27-16-7-6-13(22)19-18(16)23-21(30-19)25-10-8-24(9-11-25)20(26)17-12-28-14-4-2-3-5-15(14)29-17/h2-7,17H,8-12H2,1H3
• InChI Key: XPDUQBOPJZTCSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N3CCN(CC3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C21H20ClN3O4S
• Molecular Weight: 445.9 g/mol

Description

(4-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone is a useful research compound. Its molecular formula is C21H20ClN3O4S and its molecular weight is 445.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

This compound belongs to a broader class of chemicals that have been synthesized and evaluated for their antimicrobial properties. For instance, research on similar compounds has demonstrated variable and modest activity against investigated strains of bacteria and fungi, highlighting the potential of these chemicals in addressing microbial resistance (Patel, Agravat, & Shaikh, 2011). Similarly, other related derivatives have shown good or moderate activities against test microorganisms, indicating their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Anti-Inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from similar chemical scaffolds have been synthesized and identified to exhibit significant anti-inflammatory and analgesic activities. These compounds have been tested as cyclooxygenase-1/2 (COX-1/2) inhibitors, showing high inhibitory activity and therapeutic indices, suggesting their utility as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activity of Methanone Derivatives

A study on the synthesis and biological activity of (2-Substituted-4-methylthiazol-5-yl) (4-substituted piperazin-1-yl)methanone derivatives indicates the chemical versatility and biological significance of these compounds. They were characterized by spectral methods and screened for in vitro antibacterial activity, with many showing moderate to good antimicrobial activity (Mhaske, Shelke, Raundal, & Jadhav, 2014).

Novel Quinazolinone Derivatives

Research into novel quinazolinone derivatives, which share a structural resemblance, has been conducted to explore their antimicrobial activity. These studies underscore the potential of such compounds in developing new antimicrobial agents (Habib, Hassan, & El‐Mekabaty, 2013).